Cas no 23803-74-9 (1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)-
• CAS No: 23803-74-9
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 1415161
• Update Time: 2024-08-15

1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)-

• Inchi： 1S/C14H22O2/c1-13(2,3)9-7-10(15)12(11(16)8-9)14(4,5)6/h7-8,15-16H,1-6H3
• InChI Key： OCCQOCISRBRNKY-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(C)(C)C)=CC(O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 222.16206

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 338.9±12.0 °C(Predicted)
• PSA: 40.46
• pka: 10.95±0.15(Predicted)